Cas no 865286-30-2 (N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide)

• Product Name: N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide
• CAS No: 865286-30-2
• MF: C₁₄H₁₀N₄O₅S
• MW: 346.318001270294
• CID: 6579652
• PubChem ID: 3599034
• Update Time: 2025-11-01

N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-
• N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-5-nitrothiophene-2-carboxamide
• AKOS024607815
• F1374-0344
• N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-5-nitrothiophene-2-carboxamide
• 865286-30-2

• Inchi： 1S/C14H10N4O5S/c1-22-9-4-2-3-8(7-9)13-16-17-14(23-13)15-12(19)10-5-6-11(24-10)18(20)21/h2-7H,1H3,(H,15,17,19)
• InChI Key： KTMCMGNFGCTELC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=CC(OC)=C3)O2)=O)SC([N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 346.03719061g/mol
• Monoisotopic Mass: 346.03719061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.517±0.06 g/cm3(Predicted)
• pka: 9.00±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes

Additional information on N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide

Comprehensive Overview of N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide (CAS No. 865286-30-2)

The compound N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide (CAS No. 865286-30-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including the 1,3,4-oxadiazole ring and 5-nitrothiophene moiety, this compound exhibits remarkable potential for applications in drug discovery and advanced material development. Researchers are particularly interested in its electronic properties and bioactivity, which make it a promising candidate for further investigation.

In recent years, the demand for novel heterocyclic compounds like N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide has surged, driven by the growing need for innovative therapeutic agents and functional materials. The 3-methoxyphenyl group in its structure contributes to its lipophilicity, enhancing its ability to interact with biological targets. This characteristic has led to its exploration in the development of enzyme inhibitors and receptor modulators, addressing key challenges in modern pharmacology.

The synthesis of CAS No. 865286-30-2 involves multi-step organic reactions, with careful optimization required to achieve high yields and purity. The presence of both the oxadiazole and nitrothiophene functionalities necessitates precise control over reaction conditions to avoid undesired side products. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its suitability for research and development purposes.

From an applications perspective, N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide has shown promise in several cutting-edge areas. In the pharmaceutical sector, its potential as a scaffold for kinase inhibitors has been explored, with preliminary studies indicating activity against specific cancer-related targets. Additionally, its electronic properties make it a candidate for use in organic semiconductors and photovoltaic materials, aligning with the global push for sustainable energy solutions.

The stability and solubility profile of CAS No. 865286-30-2 have been subjects of extensive research. The compound demonstrates moderate solubility in common organic solvents, which facilitates its handling in laboratory settings. However, researchers are actively investigating formulation strategies to enhance its aqueous solubility for potential biomedical applications. These efforts are particularly relevant given the current focus on improving drug bioavailability and delivery systems.

In the context of green chemistry, the development of environmentally friendly synthetic routes for N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide has become a priority. Recent advancements in catalytic methods and solvent-free reactions offer promising avenues for reducing the environmental impact of its production. This aligns with the broader chemical industry's commitment to sustainable practices and reduced carbon footprints.

Quality control measures for CAS No. 865286-30-2 are rigorous, with HPLC purity standards typically exceeding 98%. The compound's stability under various storage conditions has been well-documented, making it a reliable reagent for long-term research projects. These characteristics have contributed to its growing popularity among synthetic chemists and materials scientists worldwide.

Looking to the future, N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide is poised to play a significant role in addressing some of the most pressing challenges in healthcare and technology. Its versatile structure serves as a platform for further chemical modifications, opening doors to new discoveries in both life sciences and advanced materials. As research continues to uncover its full potential, this compound remains at the forefront of innovation in chemical sciences.